Cas no 528862-02-4 (Methyl 6-chloroquinoline-3-carboxylate)
528862-02-4 structure
Product Name:Methyl 6-chloroquinoline-3-carboxylate
CAS No:528862-02-4
MF:C11H8ClNO2
MW:221.639721870422
MDL:MFCD21608021
CID:1084329
PubChem ID:11160368
Update Time:2025-04-20
Methyl 6-chloroquinoline-3-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 6-chloroquinoline-3-carboxylate
- Methyl 6-chloro-3-quinolinecarboxylate
- SY266695
- AC9750
- MFCD21608021
- 528862-02-4
- Methyl6-Chloroquinoline-3-carboxylate
-
- MDL: MFCD21608021
- Inchi: 1S/C11H8ClNO2/c1-15-11(14)8-4-7-5-9(12)2-3-10(7)13-6-8/h2-6H,1H3
- InChI Key: VYLXHPHYJZBSLN-UHFFFAOYSA-N
- SMILES: ClC1C=CC2C(C=1)=CC(C(=O)OC)=CN=2
Computed Properties
- Exact Mass: 221.02444
- Monoisotopic Mass: 221.0243562g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 247
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 39.2Ų
Experimental Properties
- PSA: 39.19
Methyl 6-chloroquinoline-3-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | D780575-1g |
Methyl 6-Chloroquinoline-3-carboxylate |
528862-02-4 | 95% | 1g |
$990 | 2024-07-19 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1582012-1g |
Methyl 6-chloroquinoline-3-carboxylate |
528862-02-4 | 98% | 1g |
¥11050.00 | 2024-05-10 | |
| eNovation Chemicals LLC | D780575-1g |
Methyl 6-Chloroquinoline-3-carboxylate |
528862-02-4 | 95% | 1g |
$990 | 2025-02-25 | |
| eNovation Chemicals LLC | D780575-1g |
Methyl 6-Chloroquinoline-3-carboxylate |
528862-02-4 | 95% | 1g |
$990 | 2025-02-21 |
Methyl 6-chloroquinoline-3-carboxylate Related Literature
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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3. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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